Cas no 22052-04-6 (1,3,5-triazinane-2-thione)

• Product Name: 1,3,5-triazinane-2-thione
• CAS No: 22052-04-6
• MF: C₃H₇N₃S
• MW: 117.172778367996
• MDL: MFCD00278164
• CID: 270419
• PubChem ID: 1897601
• Update Time: 2025-04-19

1,3,5-triazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione,tetrahydro-
• 1,3,5-Triazinane-2-thione
• 2-Thiotriazone
• 2-Thioxohexahydrotriazine
• AC1LZCQF
• AGN-PC-00MU49
• STOCK1S-56044
• s-Triazine-2(1H)-thione, tetrahydro- (7CI,8CI)
• Tetrahydro-1,3,5-triazine-2(1H)-thione
• 22052-04-6
• SCHEMBL4974683
• AKOS001026915
• FT-0690847
• 1,3,5-Triazine-2(1H)-thione, tetrahydro-
• DTXSID00176532
• s-Triazine-2(1H)-thione, tetrahydro-
• F0861-0026
• Z56756573
• EN300-235816
• 1,3,5-triazinane-2-thione

• MDL： MFCD00278164
• Inchi： 1S/C3H7N3S/c7-3-5-1-4-2-6-3/h4H,1-2H2,(H2,5,6,7)
• InChI Key： HBEQQDRAYMGDPU-UHFFFAOYSA-N
• SMILES： S=C1NCNCN1

Computed Properties

• Exact Mass: 117.03621
• Monoisotopic Mass: 117.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 200.2°Cat760mmHg
• Flash Point: 74.9°C
• Refractive Index: 1.645
• PSA: 36.09

1,3,5-triazinane-2-thione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：